4-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide
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Description
“4-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide” is a chemical compound with the molecular formula C14H8F2N2OS . It has an average mass of 290.288 Da and a monoisotopic mass of 290.032532 Da .
Synthesis Analysis
The synthesis of similar compounds has been described in the literature . A typical method involves the reaction of 2-aminobenzothiazole with carboxylic acids under the catalysis of 1-hydroxybenzotriazole (HOBt) and 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide hydrochloride (EDCl) .Molecular Structure Analysis
The molecular structure of “this compound” can be confirmed by various spectroscopic techniques such as IR, 1H NMR, 13C NMR, and 19F NMR . High-resolution mass spectrometry and elemental analysis can also be used .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be inferred from its molecular structure. It is a solid compound with a molecular weight of 290.288 Da .Future Directions
The future directions for the study of “4-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide” could include further investigation into its synthesis, chemical reactions, mechanism of action, and potential applications. This could lead to the development of new drugs with enhanced activity and low toxicity .
Mechanism of Action
Target of Action
The primary targets of 4-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide are currently unknown. The compound belongs to the class of benzothiazoles , which are known to interact with a wide range of biological targets
Mode of Action
It is likely that the compound interacts with its targets through hydrogen bonding and pi-pi interactions , as is common for benzothiazoles. The presence of fluorine atoms may also influence the compound’s interactions with its targets.
Biochemical Pathways
The specific biochemical pathways affected by this compound are currently unknown. Benzothiazoles are known to be involved in a wide range of biological activities , suggesting that this compound may affect multiple pathways.
Result of Action
Given the wide range of biological activities associated with benzothiazoles , it is likely that this compound has multiple effects at the molecular and cellular level.
properties
IUPAC Name |
4-fluoro-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8F2N2OS/c15-9-3-1-8(2-4-9)13(19)18-14-17-11-6-5-10(16)7-12(11)20-14/h1-7H,(H,17,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDAYAHXRSLTYRM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=NC3=C(S2)C=C(C=C3)F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8F2N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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